Cas no 1805374-41-7 (3-Chloro-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetic acid)

• Product Name: 3-Chloro-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetic acid
• CAS No: 1805374-41-7
• MF: C₉H₇Cl₂F₂NO₂
• MW: 270.060187578201
• CID: 4871021
• Update Time: 2025-05-23

3-Chloro-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C9H7Cl2F2NO2/c10-3-4-1-5(11)6(2-7(15)16)14-8(4)9(12)13/h1,9H,2-3H2,(H,15,16)
• InChI Key： NZMBKORDAYJFFS-UHFFFAOYSA-N
• SMILES： ClC1C=C(CCl)C(C(F)F)=NC=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 3-Chloro-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetic acid

Comprehensive Overview of 3-Chloro-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetic acid (CAS No. 1805374-41-7)

3-Chloro-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetic acid (CAS No. 1805374-41-7) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl and difluoromethyl functional groups, has garnered attention for its potential in drug discovery and crop protection formulations. Its molecular structure, featuring a pyridine-acetic acid backbone, offers versatility in synthetic modifications, making it a valuable intermediate for researchers exploring novel bioactive molecules.

In recent years, the demand for fluorinated pyridine compounds like 3-Chloro-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetic acid has surged due to their enhanced metabolic stability and bioavailability. These properties align with the growing focus on sustainable chemistry and green synthesis in the pharmaceutical industry. Researchers frequently search for "pyridine acetic acid derivatives uses" or "difluoromethyl pyridine synthesis," reflecting the compound's relevance in modern medicinal chemistry. Its chloromethyl group further enables facile derivatization, a feature often highlighted in patents related to heterocyclic building blocks.

The compound's CAS No. 1805374-41-7 serves as a critical identifier in regulatory documentation and scientific literature. Analytical studies emphasize its purity profile, with HPLC and NMR data confirming its structural integrity. As interest grows in halogenated pyridines, questions like "how to characterize chloromethyl pyridine derivatives" or "stability of difluoromethyl groups" frequently appear in academic forums, underscoring the need for detailed technical resources. The acetic acid moiety in this molecule also facilitates salt formation, expanding its utility in formulation chemistry.

From an industrial perspective, 3-Chloro-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetic acid exemplifies the trend toward multifunctional intermediates that reduce synthetic steps. Its compatibility with cross-coupling reactions addresses common search queries such as "pyridine C-H activation methods." Environmental considerations also drive innovation, with studies exploring its biodegradation pathways—a hot topic among researchers investigating "eco-friendly halogenated compounds."

Ongoing research explores this compound's role in developing enzyme inhibitors, particularly in kinase-targeted therapies. The difluoromethyl group's electron-withdrawing properties make it valuable for modulating protein-ligand interactions, a subject frequently queried as "fluorine in drug design." Meanwhile, its chloromethyl functionality supports fragment-based drug discovery, aligning with industry searches for "click chemistry compatible pyridines."

In agrochemical applications, derivatives of CAS No. 1805374-41-7 show promise in pest resistance management, responding to global concerns about crop yield optimization. Patent analyses reveal its incorporation into systemic herbicides, with researchers examining "pyridine mode of action" in plant systems. The compound's stability under physiological conditions makes it a candidate for controlled-release formulations, another trending topic in material science circles.

Quality control protocols for 3-Chloro-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetic acid emphasize rigorous impurity profiling, addressing regulatory requirements for high-purity intermediates. Chromatographic methods dominate discussions tagged with "HPLC analysis of halogenated pyridines," reflecting the compound's analytical challenges. Its storage stability—often searched as "shelf life of chloromethyl compounds"—is typically enhanced through controlled environments, a practice critical for GMP-compliant manufacturing.

The future trajectory of CAS No. 1805374-41-7 research intersects with emerging technologies like flow chemistry and AI-assisted molecular design. Computational studies predicting its metabolic fate respond to queries about "in silico ADME of fluorinated heterocycles." As the scientific community prioritizes structure-activity relationship (SAR) optimization, this compound's modular architecture positions it as a key player in next-generation small molecule therapeutics and smart agrochemicals.